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Cat. No.: S576127

Profile of Tyrphostin 25

The table below summarizes the key characteristics of Tyrphostin 25 (also known as Tyrphostin A25 or AG-

82) based on the search results.

Attribute

Description

CAS Number

Mechanism of
Action

Primary Target

Reported ICso
for EGFR

Other Reported
Effects

Key Limitation

118409-58-8 [1] [2] [3]

Cell-permeable, reversible, and competitive inhibitor of protein tyrosine kinase
(PTK) substrate binding [2] [4] [3].

Epidermal Growth Factor Receptor (EGFR) tyrosine kinase [2] [4] [3].

3 UM (for autophosphorylation) [2] [4].

Inhibits GTPase activity of transducin; blocks induction of inducible NO synthase in

glial cells; induces apoptosis in human leukemic cell lines [2] [3].

Found to be unstable, with its degradation products being more inhibitory than the
parent compound, which complicates the interpretation of experimental results [5].
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Experimental Context and Methodologies

The studies on Tyrphostin 25 involve several standard experimental protocols in biochemical and cellular

research:

¢ In Vitro Kinase Activity Assays: These experiments measure the direct inhibition of a kinase's
enzymatic activity. For EGFR, this is often assessed by evaluating the inhibition of
autophosphorylation (the receptor phosphorylating itself) in cell lines like the human epidermoid
carcinoma A431 [3].

¢ Cellular Proliferation and Apoptosis Assays: Researchers treat cultured cells (e.g., human
leukemic cell lines, small cell lung cancer cells) with Tyrphostin 25 to observe outcomes like growth
inhibition or the induction of programmed cell death [2].

¢ Analysis of Signaling Pathways: The compound's effect on specific downstream events is studied
through techniques like immunoblotting to detect phosphorylation levels of proteins like focal
adhesion kinase (p125FAK) [2].

The Broader Landscape of Tyrosine Kinase Inhibitors

While a direct comparison is not possible here, the search results highlight key contexts in Tyrosine Kinase

Inhibitor (TKI) research that can guide your search for alternatives.

¢ Generations of EGFR Inhibitors: The field has evolved through multiple generations of EGFR
inhibitors. First-generation drugs (e.g., Gefitinib, Erlotinib) and second-generation drugs (e.qg.,
Afatinib) face issues with resistance mutations like T790M. Third-generation (e.g., Osimertinib) and
fourth-generation (e.g., BLU-945) inhibitors are designed to overcome this resistance [6].

e Therapeutic Combinations: In clinical practice, TKls are often used in combination with other drugs.
For example, in metastatic renal cell carcinoma, a combination of a TKI and an Immune Checkpoint
Inhibitor (ICI) is a standard first-line treatment [7].

e Modern Discovery Techniques: Computational approaches like evidential deep learning (EDL)
are now being applied to predict Drug-Target Interactions (DTI) with calibrated uncertainty, which
helps prioritize the most promising candidates for experimental validation [8]. Furthermore, targeting
allosteric sites (away from the ATP-binding site) is a promising strategy for developing inhibitors with
higher specificity and fewer off-target effects [9].

To visualize the key signaling pathway targeted by Tyrphostin 25 and the general development flow of

modern inhibitors, please refer to the diagram below.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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